2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid

• IUPAC Name: 2-[4-[(3,4-dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid
• InChI: InChI=1S/C11H8Cl2N4O3/c12-7-2-1-6(3-8(7)13)14-11(20)9-4-17(16-15-9)5-10(18)19/h1-4H,5H2,(H,14,20)(H,18,19)
• InChI Key: SDWFTZOTDYKDTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=CN(N=N2)CC(=O)O)Cl)Cl
• Molecular Formula: C11H8Cl2N4O3
• Molecular Weight: 315.11 g/mol

Description

2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid, also known as DCTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid is not yet fully understood. However, studies have suggested that it may act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins, a group of lipid compounds that play a key role in inflammation and pain.
Biochemical and Physiological Effects:
2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid has been shown to exhibit significant biochemical and physiological effects in animal models. Studies have demonstrated that 2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid can reduce inflammation, pain, and fever in rats and mice. It has also been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in the serum of animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid in lab experiments is its low toxicity and high solubility in water. This makes it a safe and easy-to-use compound for researchers. However, one of the limitations of using 2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid is its relatively low potency compared to other anti-inflammatory drugs, such as aspirin and ibuprofen.

Future Directions

There are several future directions for research on 2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid. One potential area of research is the development of more potent analogs of 2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid that exhibit stronger anti-inflammatory and analgesic properties. Another area of research is the investigation of the mechanism of action of 2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid, which could provide insights into the development of new drugs to treat pain and inflammation. Additionally, further studies are needed to determine the safety and efficacy of 2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid in humans.

Synthesis Methods

2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid can be synthesized through a multistep process involving the reaction of 3,4-dichlorophenyl isocyanate with 1H-1,2,4-triazole-3-carboxylic acid followed by the addition of acetic anhydride. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid has shown potential applications in various scientific research areas, including medicinal chemistry, biochemistry, and pharmacology. Studies have shown that 2-[4-[(3,4-Dichlorophenyl)carbamoyl]triazol-1-yl]acetic acid exhibits anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs to treat pain and inflammation.